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Introduction

Methyl Cedryl Ketone (MCK), a synthetic ketone, is a widely utilized ingredient in the
fragrance industry, prized for its rich, warm, and multifaceted scent profile.[1] Characterized by
its persistent woody, ambery, and musky notes, MCK serves as a foundational element in many
fragrance compositions, particularly in masculine, woody-amber, and fougere blends.[1] Its low
volatility and high odor strength make it an excellent fixative, enhancing the longevity and
overall performance of a fragrance.[1] These application notes provide a comprehensive
overview of the sensory analysis of Methyl Cedryl Ketone, offering detailed protocols for its
evaluation. While specific quantitative sensory data for MCK, such as a definitive odor
detection threshold, is not widely available in public literature, this document outlines the
established methodologies for determining these values.

Olfactory Profile of Methyl Cedryl Ketone

Methyl Cedryl Ketone possesses a complex and desirable odor profile. The primary
descriptors consistently associated with MCK are:

e Woody: A dominant characteristic, often compared to cedarwood, but with a drier and richer
quality.[1]

e Ambery: Imparting a warm, resinous, and slightly sweet character.[1]
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e Musky: Providing a subtle, animalic, and long-lasting undertone.[1]
o Leathery: In some contexts, hints of a soft, worn leather note are perceived.

e Dry: The overall impression is often described as dry rather than sweet or cloying.[1]

Data Presentation: Sensory Attributes of Methyl
Cedryl Ketone

The following table summarizes the qualitative and descriptive sensory attributes of Methyl
Cedryl Ketone based on available literature. A detailed protocol for generating the quantitative
data is provided in the subsequent sections.

Substantivity on

Sensory Attribute Description Odor Strength . ]
Smelling Strip
i ) Approximately 400
Odor Family Woody, Ambery High
hours
Primary Notes Woody, Amber, Musk

Leathery, Dry, Cedar-

Secondary Notes ]
like

Experimental Protocols for Sensory Analysis

This protocol outlines the procedure for determining the odor detection threshold of Methyl
Cedryl Ketone using the Ascending Forced-Choice (AFC) method, a standard and widely
accepted technique.

1. Panelist Selection and Training:
e Recruit a panel of 15-20 individuals.
e Screen panelists for their ability to smell and basic olfactory health.

¢ Train panelists to recognize and identify the target odorant (MCK) and to understand the
testing procedure.
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2. Sample Preparation:

e Prepare a stock solution of Methyl Cedryl Ketone in a suitable solvent (e.g., diethyl
phthalate or ethanol).

o Create a series of dilutions from the stock solution, typically in logarithmic steps (e.g., 1:10,
1:100, 1:1000, etc.).

o Prepare smelling strips by dipping them into each dilution and allowing the solvent to
evaporate completely.

3. Testing Procedure:

o Present panelists with three smelling strips in a triangular test format: two blanks (solvent
only) and one with the MCK dilution.

 Start with the lowest concentration and present the dilutions in ascending order.
o For each set, panelists are asked to identify the strip that has a different odor.

e The individual's detection threshold is the lowest concentration at which they can correctly
identify the scented strip in two consecutive presentations.

4. Data Analysis:

o Calculate the geometric mean of the individual thresholds to determine the panel's odor
detection threshold.

This protocol describes the methodology for developing a detailed sensory profile of Methyl
Cedryl Ketone using the Quantitative Descriptive Analysis (QDA®) method.[2]

1. Panelist Selection and Training:
o Select a panel of 8-12 highly trained and articulate individuals.

o Conduct extensive training sessions to develop a consensus vocabulary (lexicon) to describe
the aroma of MCK.
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Use reference standards for each descriptor to calibrate the panelists.
. Lexicon Development:
Present panelists with a sample of pure Methyl Cedryl Ketone.

In a group session, panelists brainstorm and agree upon a list of descriptive terms for the

aroma attributes (e.g., "woody," "ambery," "musky," "dry," "cedar," "leathery").
. Intensity Rating:
Prepare samples of MCK at different concentrations in a suitable base.
Present the samples to the panelists in a randomized order.

Panelists independently rate the intensity of each descriptor on a line scale (e.g., a 15-cm
line anchored with "low" and "high").

. Data Analysis:
Convert the line scale ratings to numerical data.

Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to identify
significant differences in attribute intensities across different concentrations.

Present the results in a "spider web" or star plot for a visual representation of the sensory
profile.

Mandatory Visualizations
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Caption: Olfactory signaling cascade initiated by an odorant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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